Cas no 1805725-78-3 (2-Nitro-3-propionylmandelic acid)

• Product Name: 2-Nitro-3-propionylmandelic acid
• CAS No: 1805725-78-3
• MF: C₁₁H₁₁NO₆
• MW: 253.208143472672
• CID: 4797187
• Update Time: 2025-05-19

2-Nitro-3-propionylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Nitro-3-propionylmandelic acid

• Inchi： 1S/C11H11NO6/c1-2-8(13)6-4-3-5-7(9(6)12(17)18)10(14)11(15)16/h3-5,10,14H,2H2,1H3,(H,15,16)
• InChI Key： JFZFGDFQRHJBFB-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=CC=C(C(CC)=O)C=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 350
• XLogP3: 0.8
• Topological Polar Surface Area: 120

Additional information on 2-Nitro-3-propionylmandelic acid

Introduction to 2-Nitro-3-propionylmandelic Acid (CAS No. 1805725-78-3)

2-Nitro-3-propionylmandelic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1805725-78-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemical research. This compound, featuring a nitro and a propionyl mandelic acid moiety, exhibits unique structural and functional properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for drug development.

The molecular structure of 2-Nitro-3-propionylmandelic acid consists of a benzene ring substituted with a nitro group at the 2-position and a propionyl mandelic acid side chain at the 3-position. This arrangement imparts distinct reactivity and solubility characteristics, making it useful in various chemical transformations. The nitro group, in particular, is known for its ability to participate in nucleophilic aromatic substitution reactions, while the propionyl mandelic acid moiety provides functionality for further derivatization.

In recent years, there has been growing interest in 2-Nitro-3-propionylmandelic acid due to its potential applications in medicinal chemistry. Researchers have been exploring its utility as a building block for more complex molecules, including pharmacophores that could interact with biological targets. The nitro group can be reduced to an amine, opening up possibilities for the synthesis of amine-containing derivatives that are prevalent in many therapeutic agents.

One of the most compelling aspects of 2-Nitro-3-propionylmandelic acid is its role in the development of novel drug candidates. Studies have demonstrated its feasibility as an intermediate in the synthesis of molecules with anti-inflammatory, antimicrobial, and even anticancer properties. For instance, researchers have utilized this compound to develop analogs of known drugs by modifying the nitro and propionyl groups to enhance bioactivity and reduce toxicity.

The propionyl mandelic acid moiety is particularly noteworthy for its versatility in medicinal chemistry. It can be converted into esters, amides, or other functional groups, allowing for the creation of diverse chemical libraries. This flexibility has made 2-Nitro-3-propionylmandelic acid a popular choice for high-throughput screening programs aimed at identifying new drug candidates.

From a synthetic chemistry perspective, 2-Nitro-3-propionylmandelic acid offers several advantages as an intermediate. Its well-defined reactivity allows chemists to introduce specific functional groups with high precision, enabling the construction of complex molecular architectures. Additionally, the compound's solubility profile makes it compatible with various reaction conditions, including those involving polar solvents and transition metal catalysts.

Recent advancements in computational chemistry have further enhanced the utility of 2-Nitro-3-propionylmandelic acid. Molecular modeling studies have revealed insights into its interactions with biological targets, providing valuable guidance for drug design. These computational approaches have helped researchers predict the binding affinity and pharmacokinetic properties of derivatives derived from this compound.

The pharmaceutical industry has also shown interest in 2-Nitro-3-propionylmandelic acid due to its potential as a starting material for large-scale production of active pharmaceutical ingredients (APIs). Its structural features make it amenable to scalable synthetic routes, which is crucial for commercial drug development. Companies are investing in optimizing processes to produce this compound efficiently while maintaining high purity standards.

In academic research, 2-Nitro-3-propionylmandelic acid has been employed in various studies aimed at understanding biochemical pathways and developing new therapeutic strategies. For example, researchers have used derivatives of this compound to investigate the role of specific enzymes in metabolic diseases. The insights gained from these studies could lead to novel treatments targeting these conditions.

The environmental impact of synthesizing and using 2-Nitro-3-propionylmandelic acid is another area of consideration. Efforts are being made to develop greener synthetic methods that minimize waste and reduce energy consumption. These sustainable approaches align with broader industry trends toward environmentally responsible chemical manufacturing.

Looking ahead, the future prospects for 2-Nitro-3-propionylmandelic acid appear promising. Continued research will likely uncover new applications and refine existing synthetic methodologies. As our understanding of molecular interactions deepens, this compound will continue to play a significant role in pharmaceutical innovation.